BENGHE Foundational & Exploratory
Check Availability & Pricing

An In-depth Technical Guide to Nicotinic Acid
Hydrazide (CAS 553-53-7)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nicotinic acid, hydrazide

Cat. No.: B126097

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical, physical, and biological
properties of nicotinic acid hydrazide, a key building block in medicinal chemistry.

Chemical and Physical Properties

Nicotinic acid hydrazide, also known as nicotinohydrazide, is a heterocyclic organic compound
derived from nicotinic acid. It presents as a white to off-white crystalline powder or fine needle-

like crystals.[1]

Table 1: Physicochemical Properties of Nicotinic Acid
Hydrazide
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Property Value Source(s)

CAS Number 553-53-7 [2]

Molecular Formula CeH7N30 [2]

Molecular Weight 137.14 g/mol [2]
White to off-white crystalline

Appearance [1]
powder/needles

Melting Point 159-164 °C [3]

Boiling Point ~252 °C (estimated) [3]

N Soluble in water (50 mg/mL)

Solubility [4]
and alcohol.

pKa 11.43 £ 0.10 (predicted) [3]

XLogP3 -0.7 [5]
KFUSANSHCADHNJ-

InChl Key [2]
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Spectroscopic Data

The structural identity of nicotinic acid hydrazide is confirmed by various spectroscopic

methods.

Table 2: Key Spectroscopic Data for Nicotinic Acid

Hydrazide
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Technique Data Source(s)

~3414-3187 (N-H, NH2
FT-IR (cm™1) stretching), ~1664-1635 (C=0 [3]
stretching, Amide I)

~10.10 (s, 1H, -NH-), ~9.17 (s,
1H, Ar-H), ~8.84 (d, 1H, Ar-H),
*H NMR (DMSO-ds, ppm) ~8.32 (d, 1H, Ar-H), ~7.63 (t s

1H, Ar-H), ~5.25 (s, 2H, -NH2)

~167 (C=0), ~150 (Ar-C),
13C NMR (DMSO-ds, ppm) ~147 (Ar-C), ~132 (Ar-C), [6][7]
~121 (Ar-C)

137 (M*), 106 ([IM-NHNHz]*),
Mass Spec. (El, m/z) 78 (CsHeN]*), 51 [5][8]

Biological Activity and Mechanism of Action

Nicotinic acid hydrazide is primarily recognized for its role as a precursor to compounds with
antitubercular activity.[2] Its structural isomer, isonicotinic acid hydrazide (isoniazid), is a
frontline drug for tuberculosis treatment. It is widely accepted that nicotinic acid hydrazide
derivatives function via a similar mechanism.

The primary mode of action is the inhibition of mycolic acid synthesis, an essential component
of the mycobacterial cell wall.[2][9] This process is initiated by the activation of the hydrazide
prodrug by the mycobacterial catalase-peroxidase enzyme, KatG. The activated form then
covalently binds to an NAD* adduct, which in turn inhibits the enoyl-acyl carrier protein
reductase, InhA, a key enzyme in the fatty acid synthase-Il (FAS-Il) system responsible for
elongating fatty acids to form mycolic acids.[9] Disruption of this pathway compromises the
integrity of the cell wall, leading to bacterial death.

While numerous derivatives of nicotinic acid hydrazide show potent activity against
Mycobacterium tuberculosis H37Rv with MIC values as low as 6.25 pg/mL, the parent
compound is often considered a scaffold for derivatization to enhance activity.[9][10]
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Additionally, nicotinic acid hydrazide and its derivatives are known inhibitors of peroxidase
enzymes.[2] Aromatic hydrazides have been shown to be potent inhibitors of prostaglandin Hz

synthase-2 (PGHS-2) peroxidase activity, with some exhibiting ICso values in the 6-100 uM
range.[11]

Click to download full resolution via product page

Caption: Presumed mechanism of antitubercular action.

Experimental Protocols
Synthesis of Nicotinic Acid Hydrazide
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This protocol describes a common method for synthesizing nicotinic acid hydrazide from an
ester precursor.

Workflow Diagram:
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Caption: General workflow for synthesis and purification.
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Methodology:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve ethyl
nicotinate (1 equivalent) in absolute ethanol.

Addition of Hydrazine: To this solution, add hydrazine hydrate (80-99%, ~5-10 equivalents)
dropwise with stirring. A precipitate may form immediately.

Reflux: Heat the reaction mixture to reflux and maintain for 3-5 hours. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

Isolation: After the reaction is complete, allow the mixture to cool to room temperature. A
white solid will precipitate.

Filtration and Washing: Collect the solid product by vacuum filtration. Wash the crystals with
a small amount of cold ethanol to remove any unreacted starting materials.

Drying: Dry the product, either by air drying or in a vacuum oven at a low temperature (e.g.,
50-60 °C).

Purification by Recrystallization

Dissolution: Dissolve the crude nicotinic acid hydrazide in a minimum amount of boiling
ethanol.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration.

Crystallization: Allow the clear solution to cool slowly to room temperature, then place it in an
ice bath to maximize crystal formation.

Collection: Collect the purified crystals by vacuum filtration, wash with a small volume of cold
ethanol, and dry thoroughly.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

A reverse-phase HPLC method can be used for purity analysis.
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e Column: C18, 5 um particle size.

» Mobile Phase: A gradient or isocratic mixture of acetonitrile and water (with an additive like
formic acid or phosphoric acid for pH control and improved peak shape).

e Detection: UV at 261 nm.

e Flow Rate: Typically 1.0 mL/min.

e Injection Volume: 10-20 pL.

This method allows for the separation of nicotinic acid hydrazide from its precursors and
potential impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Nicotinic Acid Hydrazide
(CAS 553-53-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126097#nicotinic-acid-hydrazide-cas-number-553-
53-7-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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